Cas no 2248376-60-3 (3-(Difluoromethyl)imidazo[1,2-a]pyridine-6-carboxylic acid)

• Product Name: 3-(Difluoromethyl)imidazo[1,2-a]pyridine-6-carboxylic acid
• CAS No: 2248376-60-3
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 6292967
• PubChem ID: 137938300
• Update Time: 2025-06-18

3-(Difluoromethyl)imidazo[1,2-a]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248376-60-3
• EN300-6509815
• 3-(Difluoromethyl)imidazo[1,2-a]pyridine-6-carboxylic acid

• Inchi： 1S/C9H6F2N2O2/c10-8(11)6-3-12-7-2-1-5(9(14)15)4-13(6)7/h1-4,8H,(H,14,15)
• InChI Key： DRWCVIKEDAYARQ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C2C=CC(C(=O)O)=CN12)F

Computed Properties

• Exact Mass: 212.03973376g/mol
• Monoisotopic Mass: 212.03973376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-(Difluoromethyl)imidazo[1,2-a]pyridine-6-carboxylic acid

Introduction to 3-(Difluoromethyl)imidazo[1,2-a]pyridine-6-carboxylic acid (CAS No. 2248376-60-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-(Difluoromethyl)imidazo[1,2-a]pyridine-6-carboxylic acid, identified by its CAS number 2248376-60-3, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and potential pharmacological properties. This compound belongs to the imidazopyridine class, a scaffold that has been extensively explored for its role in drug discovery due to its ability to interact with biological targets in multiple ways. The presence of a difluoromethyl group at the 3-position and a carboxylic acid moiety at the 6-position introduces unique electronic and steric features, making it a valuable building block for the development of novel therapeutic agents.

The imidazo[1,2-a]pyridine core is a privileged structure in medicinal chemistry, known for its prevalence in approved drugs and its capacity to modulate various biological pathways. Compounds within this class have been investigated for their potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The introduction of fluorine atoms, particularly in the difluoromethyl group, is a common strategy to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. This modification has been widely employed in the design of small-molecule inhibitors targeting enzymes such as kinases and proteases.

In recent years, there has been a surge in research focused on developing inhibitors of protein-protein interactions (PPIs), which play crucial roles in numerous disease pathways. The imidazo[1,2-a]pyridine scaffold is particularly well-suited for this purpose due to its ability to mimic peptide binding motifs and disrupt PPIs. The carboxylic acid group at the 6-position provides a handle for further derivatization, allowing chemists to design molecules with optimized solubility, bioavailability, and target specificity. For instance, derivatives of this compound have been explored as inhibitors of bromodomain proteins, which are implicated in cancer and inflammatory diseases.

One of the most compelling aspects of 3-(Difluoromethyl)imidazo[1,2-a]pyridine-6-carboxylic acid is its potential as a lead compound for drug discovery. The difluoromethyl group not only enhances the compound's interaction with biological targets but also improves its synthetic accessibility. This dual benefit has made it an attractive candidate for medicinal chemists seeking to develop next-generation therapeutics. Recent studies have demonstrated that modifications at the 3- and 6-positions can significantly alter the pharmacological properties of imidazopyridine derivatives, providing opportunities to fine-tune activity against specific targets.

The carboxylic acid functionality at the 6-position offers additional versatility for further chemical manipulation. For example, it can be coupled with amine-containing compounds via amide bond formation to generate peptidomimetics or used in condensation reactions to create cyclic scaffolds. These transformations have enabled the synthesis of complex molecules with enhanced binding affinity and selectivity. Moreover, the presence of both fluorine atoms and a carboxylic acid group allows for exploration of multiple interaction modes with biological targets, including hydrogen bonding, hydrophobic interactions, and electrostatic interactions.

Recent advances in computational chemistry have further accelerated the development of novel imidazopyridine-based compounds. Molecular modeling techniques have been employed to predict binding modes and optimize lead structures before experimental synthesis. These computational approaches have identified promising analogs of 3-(Difluoromethyl)imidazo[1,2-a]pyridine-6-carboxylic acid that exhibit improved potency against disease-relevant targets. Such virtual screening strategies have significantly reduced the time and cost associated with hit identification and lead optimization.

The therapeutic potential of this compound has been highlighted in several preclinical studies. For instance, derivatives thereof have shown promise as inhibitors of Janus kinases (JAKs), which are involved in inflammatory responses and autoimmune diseases. The ability of these compounds to modulate JAK activity without significant off-target effects makes them attractive candidates for clinical development. Additionally, research suggests that imidazopyridines may have applications in oncology by inhibiting tyrosine kinases that drive tumor growth and progression.

The synthetic routes to 3-(Difluoromethyl)imidazo[1,2-a]pyridine-6-carboxylic acid have also seen significant advancements. Modern synthetic methodologies enable efficient construction of the imidazopyridine core through multi-step cascades or one-pot reactions. The introduction of fluorinated groups can be achieved using palladium-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic strategies ensure high yields and purity while minimizing waste generation—a critical consideration in sustainable chemistry.

The versatility of 3-(Difluoromethyl)imidazo[1,2-a]pyridine-6-carboxylic acid extends beyond its applications as an intermediate in drug discovery. It serves as a valuable tool for studying protein-ligand interactions through biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These structural insights have provided critical information about binding modes and mechanism-of-action (MoA), guiding further optimization efforts.

In conclusion,3-(Difluoromethyl)imidazo[1,2-a]pyridine-6-carboxylic acid (CAS No. 2248376-60-3) represents a promising scaffold for developing novel therapeutics with applications across multiple disease areas. Its unique structural features—comprising an imidazopyridine core modified with a difluoromethyl group at the 3-position and a carboxylic acid at the 6-position—make it an ideal candidate for further exploration by medicinal chemists. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play an increasingly important role in addressing unmet medical needs.